1-(3-Fluoropyridin-2-yl)-N,N-dimethylpiperidin-4-amine

• IUPAC Name: 1-(3-fluoropyridin-2-yl)-N,N-dimethylpiperidin-4-amine
• InChI: InChI=1S/C12H18FN3/c1-15(2)10-5-8-16(9-6-10)12-11(13)4-3-7-14-12/h3-4,7,10H,5-6,8-9H2,1-2H3
• InChI Key: BJIHBZYFHSJTBK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCN(CC1)C2=C(C=CC=N2)F
• Molecular Formula: C12H18FN3
• Molecular Weight: 223.29 g/mol

Description

The compound “1-(3-Fluoropyridin-2-yl)-N,N-dimethylpiperidin-4-amine” is a complex organic molecule that contains a fluoropyridine group and a dimethylpiperidine group. Fluoropyridines are aromatic compounds that contain a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom) with a fluorine atom attached. Piperidines are six-membered rings with one nitrogen atom and are often found in many pharmaceuticals and natural products.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the piperidine ring, followed by the introduction of the fluoropyridine group and the dimethylamino group. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen atom in the piperidine ring and the pyridine ring could result in interesting chemical properties, as nitrogen is capable of forming multiple bonds and contributing to resonance structures.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the fluorine atom, the nitrogen atoms, and the aromatic pyridine ring. Fluorine is highly electronegative, which could make the compound reactive. Additionally, the nitrogen atoms could participate in various reactions due to their ability to donate or accept electrons.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its stability and electronegativity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical, its mechanism of action could involve interaction with biological receptors or enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and intended use. Proper handling and storage procedures should be followed to ensure safety.

Future Directions

The future directions for research on this compound could involve exploring its potential uses in various fields, such as pharmaceuticals or materials science.